N-cyclohex-3-en-1-yl-4-(2,5-dihydropyrrol-1-yl)benzamide

• IUPAC Name: N-cyclohex-3-en-1-yl-4-(2,5-dihydropyrrol-1-yl)benzamide
• InChI: InChI=1S/C17H20N2O/c20-17(18-15-6-2-1-3-7-15)14-8-10-16(11-9-14)19-12-4-5-13-19/h1-2,4-5,8-11,15H,3,6-7,12-13H2,(H,18,20)
• InChI Key: HMEKPOKMUOBFEM-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CC=C1)NC(=O)C2=CC=C(C=C2)N3CC=CC3
• Molecular Formula: C17H20N2O
• Molecular Weight: 268.35 g/mol

Description

N-cyclohex-3-en-1-yl-4-(2,5-dihydropyrrol-1-yl)benzamide, also known as CP-544326, is a synthetic compound that has gained significant attention in the field of pharmaceuticals due to its potential therapeutic applications.

Scientific Research Applications

N-cyclohex-3-en-1-yl-4-(2,5-dihydropyrrol-1-yl)benzamide has shown promising results in preclinical studies as a potential treatment for various diseases, including cancer, inflammation, and neurodegenerative disorders. It has been found to inhibit the activity of certain enzymes and proteins that play a crucial role in the pathogenesis of these diseases, making it a potential drug candidate.

Mechanism of Action

N-cyclohex-3-en-1-yl-4-(2,5-dihydropyrrol-1-yl)benzamide exerts its pharmacological effects by selectively inhibiting the activity of a specific enzyme or protein. For example, it has been found to inhibit the activity of the enzyme poly (ADP-ribose) polymerase (PARP), which is involved in DNA repair and cell death. This inhibition leads to the accumulation of DNA damage and ultimately cell death, making it a potential treatment for cancer.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects, including anti-inflammatory, analgesic, and neuroprotective effects. It has also been found to modulate the activity of certain neurotransmitters in the brain, making it a potential treatment for neurodegenerative disorders.

Advantages and Limitations for Lab Experiments

N-cyclohex-3-en-1-yl-4-(2,5-dihydropyrrol-1-yl)benzamide has several advantages for lab experiments, including its high yield and purity, making it suitable for further research and development. However, it also has some limitations, including its relatively high cost and the need for specialized equipment and expertise for its synthesis and analysis.

Future Directions

There are several future directions for research on N-cyclohex-3-en-1-yl-4-(2,5-dihydropyrrol-1-yl)benzamide, including further studies on its mechanism of action, optimization of its synthesis method, and clinical trials to evaluate its safety and efficacy as a potential treatment for various diseases. Additionally, research could focus on developing novel derivatives of this compound with improved pharmacological properties and fewer side effects.
Conclusion:
In conclusion, this compound is a synthetic compound with significant potential for therapeutic applications in various diseases. Its synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research is needed to fully understand the potential of this compound and to develop it into a safe and effective drug candidate.

Synthesis Methods

N-cyclohex-3-en-1-yl-4-(2,5-dihydropyrrol-1-yl)benzamide can be synthesized through a series of chemical reactions involving the condensation of 2,5-dihydropyrrole with 4-bromo-3-nitrobenzoic acid, followed by reduction and amidation reactions. The final product is obtained in high yield and purity, making it suitable for further research and development.